Cas no 2126162-45-4 (4-bis(2-methoxyethyl)amino-2-(pyridin-2-yl)thieno2,3-dpyrimidine-5-carboxylic acid)

• Product Name: 4-bis(2-methoxyethyl)amino-2-(pyridin-2-yl)thieno2,3-dpyrimidine-5-carboxylic acid
• CAS No: 2126162-45-4
• MF: C₁₈H₂₀N₄O₄S
• MW: 388.440802574158
• MDL: MFCD31381246
• CID: 5154531
• PubChem ID: 132327598
• Update Time: 2025-10-29

4-bis(2-methoxyethyl)amino-2-(pyridin-2-yl)thieno2,3-dpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-5-carboxylic acid, 4-[bis(2-methoxyethyl)amino]-2-(2-pyridinyl)-
• 4-bis(2-methoxyethyl)amino-2-(pyridin-2-yl)thieno2,3-dpyrimidine-5-carboxylic acid

• MDL： MFCD31381246
• Inchi： 1S/C18H20N4O4S/c1-25-9-7-22(8-10-26-2)16-14-12(18(23)24)11-27-17(14)21-15(20-16)13-5-3-4-6-19-13/h3-6,11H,7-10H2,1-2H3,(H,23,24)
• InChI Key： FTINGVRZNRBURG-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)=NC(N(CCOC)CCOC)=C2C(C(O)=O)=CSC2=N1

Additional information on 4-bis(2-methoxyethyl)amino-2-(pyridin-2-yl)thieno2,3-dpyrimidine-5-carboxylic acid

4-Bis(2-Methoxyethyl)Amino-2-(Pyridin-2-Yl)Thieno[2,3-D]Pyrimidine-5-Carboxylic Acid: A Comprehensive Overview

4-Bis(2-Methoxyethyl)Amino-2-(Pyridin-2-Yl)Thieno[2,3-D]Pyrimidine-5-Carboxylic Acid, also identified by the CAS number 2126162-45-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a thienopyrimidine ring system, which is fused with a pyridine moiety and substituted with a bis(2-methoxyethyl)amino group and a carboxylic acid functional group.

The synthesis of 4-Bis(2-Methoxyethyl)Amino-2-(Pyridin-2-Yl)Thieno[2,3-D]Pyrimidine-5-Carboxylic Acid involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving both yield and purity. These improvements are crucial for scaling up production, particularly for preclinical studies and potential clinical trials.

One of the most promising aspects of this compound is its demonstrated activity in various biological assays. Studies have shown that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to modulate cellular signaling pathways associated with neurodegenerative diseases has positioned it as a valuable tool in neuroscience research.

The structural features of 4-Bis(2-Methoxyethyl)Amino-2-(Pyridin-2-Yl)Thieno[2,3-D]Pyrimidine-5-Carboxylic Acid contribute significantly to its bioactivity. The thienopyrimidine core provides a rigid framework that facilitates interactions with target proteins, while the bis(2-methoxyethyl)amino group enhances solubility and bioavailability. The pyridine moiety introduces electron-withdrawing effects, which can modulate the compound's electronic properties and enhance its binding affinity to specific receptors.

Recent research has also explored the potential of this compound in oncology. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting critical oncogenic pathways. Furthermore, its selectivity towards cancer cells over normal cells suggests a favorable therapeutic index, which is essential for minimizing adverse effects in patients.

In terms of pharmacokinetics, 4-Bis(2-Methoxyethyl)Amino-2-(Pyridin-2-Yl)Thieno[2,3-D]Pyrimidine-5-Carboxylic Acid exhibits favorable absorption profiles in preclinical models. Its ability to penetrate biological membranes efficiently is attributed to its balanced hydrophilic and lipophilic properties. However, further studies are required to fully characterize its metabolism and excretion pathways in humans.

The development of this compound has been supported by advanced computational tools and techniques. Molecular docking studies have provided insights into its binding modes with target proteins, while pharmacophore modeling has helped identify key structural elements responsible for its bioactivity. These computational approaches have significantly accelerated the drug discovery process and provided a solid foundation for future research.

In conclusion, 4-Bis(2-Methoxyethyl)Amino-2-(Pyridin-2-Yl)Thieno[2,3-D]Pyrimidine-5-Carboxylic Acid, with its unique structure and diverse biological activities, represents a promising candidate for various therapeutic applications. Continued research into its mechanisms of action, optimization of its pharmacokinetic properties, and progression into clinical trials will be essential steps in realizing its full potential as a novel therapeutic agent.